molecular formula C7H5ClO5S B8645876 Benzenesulfonic acid, 4-[(chlorocarbonyl)oxy]- CAS No. 133824-08-5

Benzenesulfonic acid, 4-[(chlorocarbonyl)oxy]-

Cat. No. B8645876
M. Wt: 236.63 g/mol
InChI Key: ZUGNKRAPCWUNRZ-UHFFFAOYSA-N
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Description

Benzenesulfonic acid, 4-[(chlorocarbonyl)oxy]- is a useful research compound. Its molecular formula is C7H5ClO5S and its molecular weight is 236.63 g/mol. The purity is usually 95%.
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properties

CAS RN

133824-08-5

Product Name

Benzenesulfonic acid, 4-[(chlorocarbonyl)oxy]-

Molecular Formula

C7H5ClO5S

Molecular Weight

236.63 g/mol

IUPAC Name

4-carbonochloridoyloxybenzenesulfonic acid

InChI

InChI=1S/C7H5ClO5S/c8-7(9)13-5-1-3-6(4-2-5)14(10,11)12/h1-4H,(H,10,11,12)

InChI Key

ZUGNKRAPCWUNRZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OC(=O)Cl)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 100 mL 3-necked round bottom flask equipped with a magnetic stirrer, addition funnel topped with a drying tube containing calcium sulfate was added 35 mLs of methylene chloride. The reaction solvent was cooled with an ice water bath. To the flask was added 2.8 grams (0.035 mole) of liquid sulfur trioxide. Thereupon the reaction solution became a very pale clear yellow liquid. The ice water bath cooled reaction vessel was then charged with 5.48 grams (0.035 mole) of phenyl chloroformate added dropwise so as to control the reaction exotherm. When approximately half of the chloroformate had been added, a white precipitate began to form. Upon completion of the addition, the reaction mixture was allowed to warm to room temperature. After six hours at room temperature, a 95%+ conversion was noted by proton nmr analysis. Solvent was removed under vacuum and the remaining white to slightly off-white crystalline solid was used as is for the condensation reaction. The following spectroscopic data was obtained for this material:
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